Cas no 36777-92-1 (Benzothiazole,2-ethyl-2,3-dihydro-2-methyl-)
36777-92-1 structure
Product Name:Benzothiazole,2-ethyl-2,3-dihydro-2-methyl-
CAS No:36777-92-1
MF:C10H13NS
MW:179.2819211483
CID:296466
PubChem ID:15568258
Update Time:2025-04-19
Benzothiazole,2-ethyl-2,3-dihydro-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2-ethyl-2,3-dihydro-2-methyl-
- 2-Ethyl-2-methylbenzothiazoline
- 2-Methyl-2-ethylbenzothiazoline
- Benzothiazoline,2-ethyl-2-methyl- (6CI)
- SCHEMBL10744451
- Benzothiazole,2-ethyl-2,3-dihydro-2-methyl-(9ci)
- 36777-92-1
-
- Inchi: 1S/C10H13NS/c1-3-10(2)11-8-6-4-5-7-9(8)12-10/h4-7,11H,3H2,1-2H3
- InChI Key: IOZMHSSVDBDSJR-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2NC1(C)CC
Computed Properties
- Exact Mass: 179.07699
- Monoisotopic Mass: 179.07687059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 12.03
Benzothiazole,2-ethyl-2,3-dihydro-2-methyl- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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